Cas no 1694100-48-5 (3-Pyrrolidinecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-
• CAS No: 1694100-48-5
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 6064858
• PubChem ID: 78088907
• Update Time: 2025-06-26

3-Pyrrolidinecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-
• EN300-657565
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylpyrrolidine-3-carboxylicacid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylpyrrolidine-3-carboxylic acid
• 1694100-48-5

• Inchi： 1S/C21H22N2O4/c1-23-11-10-21(13-23,19(24)25)22-20(26)27-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,22,26)(H,24,25)
• InChI Key： DPJSOXXGRRQIOX-UHFFFAOYSA-N
• SMILES： N1(C)CCC(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)(C(O)=O)C1

Computed Properties

• Exact Mass: 366.15795719g/mol
• Monoisotopic Mass: 366.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 582.4±50.0 °C(Predicted)
• pka: 2.94±0.20(Predicted)

Additional information on 3-Pyrrolidinecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-

3-Pyrrolidinecarboxylic Acid, 3-[[(9H-Fluoren-9-Ylmethoxy)Carbonyl]Amino]-1-Methyl-

3-Pyrrolidinecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl- is a compound with the CAS number 1694100-48-5. This compound belongs to the class of amino acids and is characterized by its unique structure, which includes a pyrrolidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methyl substituent. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly relevant in the field of organic chemistry and biotechnology.

The pyrrolidine ring in this compound contributes to its stability and bioavailability, while the Fmoc group plays a critical role in controlling the reactivity of the amino group during synthesis. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of peptide-based therapeutics. The methyl substituent further enhances the compound's properties, making it a valuable intermediate in various chemical reactions.

Recent research has focused on the synthesis and characterization of 3-pyrrolidinecarboxylic acid derivatives, including those with Fmoc protection. These studies have demonstrated that such compounds exhibit promising pharmacokinetic profiles, making them suitable for use in preclinical models. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the use of this compound as a building block for developing novel peptide inhibitors targeting specific enzymes involved in cancer progression.

In terms of applications, 3-pyrrolidinecarboxylic acid derivatives are widely used in peptide synthesis due to their stability and ease of manipulation. The Fmoc group provides excellent protection during solid-phase synthesis, ensuring high yields and purity of the final product. Additionally, the methyl substituent can be further modified to introduce additional functional groups, enabling the creation of diverse chemical libraries for drug discovery.

From an industrial perspective, the demand for compounds like 3-pyrrolidinecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl- has grown significantly due to advancements in biotechnology and pharmaceutical research. Its role as an intermediate in peptide synthesis has made it a critical component in the production of custom peptides and biologics.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve scalability and reduce costs. Innovations in catalytic methods and green chemistry are expected to play a pivotal role in these efforts. Furthermore, investigations into the biological activity of this compound are ongoing, with potential applications in immunology and oncology being explored.

In conclusion, 3-pyrrolidinecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl- is a versatile compound with significant implications in organic chemistry and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers working on peptide-based therapeutics and related fields.